1-(Azetidin-3-yl)-3-methylazetidin-3-ol di-trifluoroacetate

• IUPAC Name: 1-(azetidin-3-yl)-3-methylazetidin-3-ol;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H14N2O.2C2HF3O2/c1-7(10)4-9(5-7)6-2-8-3-6;2*3-2(4,5)1(6)7/h6,8,10H,2-5H2,1H3;2*(H,6,7)
• InChI Key: CESLDZUNISGTNY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1)C2CNC2)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C11H16F6N2O5
• Molecular Weight: 370.25 g/mol

Description

1-(Azetidin-3-yl)-3-methylazetidin-3-ol di-trifluoroacetate, also known as A3MDF, is a synthetic compound that has been used in scientific research as a tool to study various biochemical and physiological effects. A3MDF is a small molecule that is easily synthesized and has a low molecular weight, making it ideal for use in laboratory experiments. A3MDF has been used to study a wide range of topics, including the effects of various drugs, the effects of environmental stressors, and the effects of diet on health. In addition, A3MDF has been used to study the mechanism of action of various drugs and to explore new therapeutic targets.

Scientific Research Applications

Carbohydrate-Derived Scaffolds for Azetidines

Carbohydrate-derived bicyclic azetidin-3-ones, related to the compound , serve as stable intermediates for synthesizing highly substituted azetidines. These azetidines, exemplified by the synthesis of complex 3-methylazetidine derivatives, demonstrate the potential of using such scaffolds for novel therapeutic agents (Martínez & Fleet, 2014).

Synthesis of Polyhydroxylated Azetidine Iminosugars

Research into azetidine iminosugars derived from D-glucose has led to the synthesis of compounds with significant glycosidase inhibitory activity. These findings indicate the potential for azetidine-based molecules in developing treatments for disorders related to glycosidase activity (Lawande et al., 2015).

Azetidine Derivatives in Antimicrobial and Antifungal Applications

Azetidine derivatives have been explored for their pharmacological potential, including antimicrobial and antifungal activities. This includes the synthesis of nitrogen and sulfur-containing heterocyclic compounds, indicating the broad applicability of azetidine cores in therapeutic agent development (Mistry & Desai, 2006).

Advanced Synthesis Techniques

The synthesis of azetidine derivatives through techniques such as microwave-assisted synthesis points towards efficient methods for producing complex molecules. These methodologies enable the rapid and efficient creation of azetidine-based compounds with potential pharmaceutical applications (Isoda et al., 2006).

Antioxidant, Antimicrobial, and Antimycobacterial Activities

Azetidinone and thiazolidinone moieties linked to various nuclei have been synthesized and evaluated for their antioxidant, antimicrobial, and antimycobacterial activities. This research underscores the versatility of azetidine derivatives in addressing a wide range of bacterial and fungal pathogens, as well as their potential role in managing oxidative stress (Saundane & Walmik, 2013).